Cas no 7067-95-0 (5-[3-ethoxy-4-(3-methylbutoxy)phenyl]-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione)

• Product name: 5-[3-ethoxy-4-(3-methylbutoxy)phenyl]-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione
• CAS No: 7067-95-0
• MF: C₃₄H₃₄N₄O₅S
• MW: 610.722567081451
• CID: 1746215
• PubChem ID: 5270260

5-[3-ethoxy-4-(3-methylbutoxy)phenyl]-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-[3-ethoxy-4-(3-methylbutoxy)phenyl]-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione
• 5-[3-ethoxy-4-(3-methylbutoxy)phenyl]-4-[hydroxy(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-1-(6-methyl-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione
• DTXSID20414842
• 7067-95-0

• Inchi： InChI=1S/C34H34N4O5S/c1-6-42-25-18-22(11-13-24(25)43-16-14-19(2)3)30-28(31(39)29-21(5)35-27-9-7-8-15-37(27)29)32(40)33(41)38(30)34-36-23-12-10-20(4)17-26(23)44-34/h7-13,15,17-19,30,39H,6,14,16H2,1-5H3
• InChI Key： IPAGAGKAGJZELB-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=CC(=C1)C2C(=C(C3=C(N=C4N3C=CC=C4)C)O)C(=O)C(=O)N2C5=NC6=C(S5)C=C(C=C6)C)OCCC(C)C

Computed Properties

• Exact Mass: 610.22522
• Monoisotopic Mass: 610.224991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 135
• XLogP3: 7.9

Experimental Properties

• Density: 1.34
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.673
• PSA: 106.26